Cas no 1805365-14-3 (5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805365-14-3
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4863939
• Update Time: 2025-09-28

5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-1-3-5(8(14)15)4(10)2-13-6(3)7(11)12/h2,7H,1H2,(H,14,15)
• InChI Key： SJXPNQAALDHNEQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)O)C(=CN=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid

5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805365-14-3): A Comprehensive Overview

5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805365-14-3) is a multifaceted compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its versatility and potential in drug discovery and development.

The molecular structure of 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid is composed of a pyridine ring substituted with bromine, bromomethyl, and difluoromethyl groups, along with a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

One of the key areas where 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid has shown promise is in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents. For instance, the bromine and bromomethyl groups can be readily substituted with other functional groups to create a wide range of derivatives, some of which may exhibit enhanced biological activity or improved pharmacokinetic properties.

In addition to its use in drug discovery, 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid has also been explored for its applications in agrochemicals. The difluoromethyl group, in particular, has been shown to enhance the stability and efficacy of certain pesticides and herbicides. This makes the compound an attractive candidate for the development of new agricultural products that can address emerging challenges in crop protection.

The synthesis of 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the bromine, bromomethyl, and difluoromethyl groups through sequential substitution reactions. The carboxylic acid moiety can then be introduced via a carboxylation step. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

The physical and chemical properties of 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid have been extensively studied. It is typically a white crystalline solid with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and handling, while 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid is not classified as a hazardous material, standard precautions should be taken when working with it. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used to minimize exposure. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

The environmental impact of 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid has also been evaluated. Studies have shown that it degrades rapidly under natural conditions, minimizing its potential for long-term environmental accumulation. However, responsible disposal practices should still be followed to ensure minimal environmental impact.

In conclusion, 5-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805365-14-3) is a versatile compound with significant potential in various fields, including medicinal chemistry and agrochemicals. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.